N-(4-fluorobenzyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-oxo-5-(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C25H23FN4O3/c26-18-10-8-17(9-11-18)13-27-24(31)21-15-29(14-20-7-4-12-33-20)16-22-23(21)28-30(25(22)32)19-5-2-1-3-6-19/h1-3,5-6,8-11,15-16,20H,4,7,12-14H2,(H,27,31)
• InChI Key: XHKHIOMQTKDWKW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C3C(=NN(C3=O)C4=CC=CC=C4)C(=C2)C(=O)NCC5=CC=C(C=C5)F
• Molecular Formula: C25H23FN4O3
• Molecular Weight: 446.5 g/mol

Description

N-(4-fluorobenzyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C25H23FN4O3 and its molecular weight is 446.482. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Fluorocontaining Derivatives : A study by Eleev, Kutkin, and Zhidkov (2015) explored the synthesis of fluorocontaining substituted amides of pyrazolo[3,4-d]pyrimidine derivatives, demonstrating the potential for creating various chemically interesting and potentially useful compounds (Eleev, Kutkin, & Zhidkov, 2015).

• Antimicrobial and Anticancer Activity : A study by Jeankumar et al. (2013) involved synthesizing thiazole-aminopiperidine hybrid analogs with a focus on inhibiting Mycobacterium tuberculosis GyrB. This indicates a potential use in antimicrobial therapy (Jeankumar et al., 2013).

Pharmacological Applications

• Cytotoxicity Against Cancer Cells : Hassan, Hafez, and Osman (2014) synthesized novel 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives and screened them for cytotoxic activity against Ehrlich Ascites Carcinoma cells. This points towards potential applications in cancer research (Hassan, Hafez, & Osman, 2014).

• Potassium-Competitive Acid Blockers : Palmer et al. (2007) identified 7H-8,9-Dihydropyrano[2,3-c]imidazo[1,2-a]pyridines as candidates for further development as potassium-competitive acid blockers (P-CABs), indicating a possible role in gastrointestinal disorders (Palmer et al., 2007).

Potential in Antiviral and Antituberculosis Therapies

• Antiviral Activity : Abd El-All et al. (2016) synthesized novel compounds derived from Thieno[2,3-d]-pyrimidine derivatives, tested against influenza A neuraminidase virus, indicating potential application in antiviral therapy (Abd El-All et al., 2016).

• Inhibition of Met Kinase Superfamily : Schroeder et al. (2009) explored substituted dihydropyridine-3-carboxamides as Met kinase inhibitors, relevant for their roles in cancer and inflammatory diseases (Schroeder et al., 2009).